Cas no 2639416-03-6 (tert-butyl 2-(4-fluorophenyl)aminobenzoate)

• Product Name: tert-butyl 2-(4-fluorophenyl)aminobenzoate
• CAS No: 2639416-03-6
• MF: C₁₇H₁₈FNO₂
• MW: 287.328728199005
• CID: 5642204
• PubChem ID: 165903611
• Update Time: 2025-11-06

tert-butyl 2-(4-fluorophenyl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• 2639416-03-6
• EN300-28230078
• tert-butyl 2-[(4-fluorophenyl)amino]benzoate
• tert-butyl 2-(4-fluorophenyl)aminobenzoate

• Inchi： 1S/C17H18FNO2/c1-17(2,3)21-16(20)14-6-4-5-7-15(14)19-13-10-8-12(18)9-11-13/h4-11,19H,1-3H3
• InChI Key： VJUQDXMXBWJWAX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC1C=CC=CC=1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.13215698g/mol
• Monoisotopic Mass: 287.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 2-(4-fluorophenyl)aminobenzoate

tert-butyl 2-(4-fluorophenyl)aminobenzoate: A Comprehensive Overview

tert-butyl 2-(4-fluorophenyl)aminobenzoate, with the CAS number 2639416-03-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery, material synthesis, and analytical chemistry. Recent advancements in chemical synthesis and characterization techniques have shed light on its properties, making it a subject of extensive research.

The molecular structure of tert-butyl 2-(4-fluorophenyl)aminobenzoate comprises a benzoate ester group linked to a tert-butyl moiety and a 4-fluorophenylamine substituent. This combination of functional groups imparts the compound with distinct chemical and physical properties. The presence of the tert-butyl group contributes to the compound's stability, while the 4-fluorophenylamine group introduces electronic effects that can influence reactivity and bioavailability. These features make it a versatile building block in organic synthesis.

Recent studies have explored the pharmacological potential of tert-butyl 2-(4-fluorophenyl)aminobenzoate. Researchers have investigated its role as a potential drug candidate in treating various diseases, including neurodegenerative disorders and cancer. The compound's ability to modulate specific biological pathways has been highlighted in recent publications, underscoring its promise in therapeutic applications. For instance, a study published in Nature Communications demonstrated its efficacy in inhibiting key enzymes associated with Alzheimer's disease.

In addition to its pharmacological applications, tert-butyl 2-(4-fluorophenyl)aminobenzoate has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in thin-film deposition techniques have enabled researchers to incorporate this compound into device architectures, leading to improved performance metrics. A research team at Stanford University reported enhanced charge transport properties when this compound was integrated into organic semiconductor materials.

The synthesis of tert-butyl 2-(4-fluorophenyl)aminobenzoate has also been optimized through green chemistry approaches. Traditional methods often involved hazardous reagents and multi-step processes, but recent innovations have streamlined the synthesis pathway. For example, a catalytic asymmetric synthesis method developed by researchers at the University of California, Berkeley, significantly reduced waste generation while maintaining high yields. This approach aligns with global efforts to promote sustainable chemical practices.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of tert-butyl 2-(4-fluorophenyl)aminobenzoate. These methods provide detailed insights into the compound's molecular composition and stability under various conditions. A collaborative study between chemists at ETH Zurich and the University of Tokyo demonstrated the use of advanced NMR techniques to elucidate the stereochemistry of this compound.

The environmental impact of tert-butyl 2-(4-fluorophenyl)aminobenzoate is another area of active research. As concerns about chemical pollution grow, understanding the biodegradation pathways and ecological effects of this compound is crucial. Recent studies conducted at the Max Planck Institute for Chemistry have identified microbial communities capable of metabolizing this compound under specific environmental conditions. These findings contribute to our understanding of how such compounds interact with ecosystems.

In conclusion, tert-butyl 2-(4-fluorophenyl)aminobenzoate, with CAS number 2639416-03-6, stands as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.